Cas no 216574-58-2 (3-Chloro-4,4-dimethylpent-2-enenitrile)

• Product Name: 3-Chloro-4,4-dimethylpent-2-enenitrile
• CAS No: 216574-58-2
• MF: C₇H₁₀ClN
• MW: 143.614000797272
• MDL: MFCD00830175
• CID: 243306
• PubChem ID: 5702787
• Update Time: 2025-04-19

3-Chloro-4,4-dimethylpent-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile,3-chloro-4,4-dimethyl-
• 3-chloro-4,4-dimethyl-2-Pentenenitrile
• 3-CHLORO-4,4-DIMETHYLPENT-2-ENENITRILE
• 2-Pentenenitrile,3-chloro-4,4-dimethyl
• 3-tert-Butyl-3-chloroacrylonitrile
• 3-Chloro-4,4-dimethyl-pent-2-enenitrile
• DTXSID50370866
• 216574-58-2
• PS-3037
• FT-0615375
• 29586-83-2
• AKOS026675459
• KCVZJFYFJKNOFD-UHFFFAOYSA-N
• 3-chloro-3-tert-butylprop-2-enenitrile
• SB35449
• (Z)-3-chloro-4,4-dimethylpent-2-enenitrile
• 3-Chloro-4,4-dimethylpent-2-enenitrile

• MDL： MFCD00830175
• Inchi： 1S/C7H10ClN/c1-7(2,3)6(8)4-5-9/h4H,1-3H3
• InChI Key： KCVZJFYFJKNOFD-UHFFFAOYSA-N
• SMILES： ClC(=CC#N)C(C)(C)C

Computed Properties

• Exact Mass: 143.05000
• Monoisotopic Mass: 143.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 90-92/10mm
• PSA: 23.79000
• LogP: 2.67878
• Solubility: Not determined

3-Chloro-4,4-dimethylpent-2-enenitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides